Cas no 66734-94-9 (Benzeneacetic acid, 3-chloro-4-(2-methylpropoxy)-)

• Product Name: Benzeneacetic acid, 3-chloro-4-(2-methylpropoxy)-
• CAS No: 66734-94-9
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 395880
• PubChem ID: 71374995
• Update Time: 2025-04-19

Benzeneacetic acid, 3-chloro-4-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-4-(2-methylpropoxy)-
• 2-[3-chloro-4-(2-methylpropoxy)phenyl]acetic acid
• 3-chloro-4-isobutoxy-phenylacetic acid
• DTXSID20797748
• [3-Chloro-4-(2-methylpropoxy)phenyl]acetic acid
• 66734-94-9

• Inchi： 1S/C12H15ClO3/c1-8(2)7-16-11-4-3-9(5-10(11)13)6-12(14)15/h3-5,8H,6-7H2,1-2H3,(H,14,15)
• InChI Key： XVXSSNPTOFGJNN-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)C=CC=1OCC(C)C

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų